5-HT Receptor Agonist
  • 5-Benzyloxytryptamine
    5-Benzyloxytryptamine
    • Cat. No.:
    • B112264
    • CAS No.:
    • 20776-45-8
    • Molecular Formula:
    • C17H18N2O
    • Molecular Weight:
    • 266.34 g/mol
    Description
    5-Benzyloxytryptamine, also known as 5-Benzyloxytryptamine, is a useful research compound. Its molecular formula is C17H18N2O and its molecular weight is 266.34 g/mol. The purity is usually 95%.
    The exact m...
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  • PF-03382792
    PF-03382792
    • Cat. No.:
    • B609921
    • CAS No.:
    • 1400811-63-3
    • Molecular Formula:
    • C23H32FN3O4
    • Molecular Weight:
    • 433.5 g/mol
    Description
    Pf 03382792 is under investigation in clinical trial NCT01045863 (To Evaluate Safety, Tolerability, Plasma Drug Levels And Other Biological Effects In Healthy Volunteers).
    PF-03382792 is a small molecule drug...
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  • RS 67506 hydrochloride
    RS 67506 hydrochloride
    • Cat. No.:
    • B1662567
    • CAS No.:
    • 168986-61-6
    • Molecular Formula:
    • C18H29Cl2N3O4S
    • Molecular Weight:
    • 454.4 g/mol
    Description
    A potent and selective 5-HT4 partial agonist, with a pKi of 8.8 at 5-HT4 sites in guinea pig striatum, but < 6.0 at several other receptors including 5-HT1A, 1D, 2A, 2C, D1, D2 and M1-3. It is active in vivo and...
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  • BMY 7378
    BMY 7378
    • Cat. No.:
    • B1662572
    • CAS No.:
    • 21102-95-4
    • Molecular Formula:
    • C22H33Cl2N3O3
    • Molecular Weight:
    • 458.4 g/mol
    Description
    5-HT1A partial agonist (IC50 = 0.8 nM). Potent and selective α1D adrenoceptor antagonist (Ki values are 2, 600 and 800 nM at α1D, α1B and α1A receptors, respectively). Shows antihypertensive activity.
    BMY 737...
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  • S-14506 hydrochloride
    S-14506 hydrochloride
    • Cat. No.:
    • B1662584
    • CAS No.:
    • 286369-38-8
    • Molecular Formula:
    • C24H27ClFN3O2
    • Molecular Weight:
    • 443.9 g/mol
    Description
    4-fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}benzamide hydrochloride is a hydrochloride salt that is obtained by reaction of 4-fluoro-N-{2-[4-(7-methoxynaphthalen-1-yl)piperazin-1-yl]ethyl}ben...
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  • (Rac)-WAY-161503 hydrochloride
    (Rac)-WAY-161503 hydrochloride
    • Cat. No.:
    • B1662587
    • CAS No.:
    • 276695-22-8
    • Molecular Formula:
    • C11H12Cl3N3O
    • Molecular Weight:
    • 308.6 g/mol
    Description
    Potent and selective 5-HT2C receptor agonist (Ki = 4 nM;  EC50 = 12 nM). Antidepressant following systemic administration in vivo.
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  • Naluzotan
    Naluzotan
    • Cat. No.:
    • B1676924
    • CAS No.:
    • 740873-06-7
    • Molecular Formula:
    • C23H38N4O3S
    • Molecular Weight:
    • 450.6 g/mol
    Description
    NALUZOTAN is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 3 investigational indications.
    an antidepressant and anti-anxiety agent;  structure in first...
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  • WAY 163909
    WAY 163909
    • Cat. No.:
    • B1683079
    • CAS No.:
    • 428868-32-0
    • Molecular Formula:
    • C14H18N2
    • Molecular Weight:
    • 214.31 g/mol
    Description
    WAY-163909 is a 5-HT2C agonist which enhances the preclinical potency of current antipsychotics.
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  • WAY-181187
    WAY-181187
    • Cat. No.:
    • B1683081
    • CAS No.:
    • 554403-49-5
    • Molecular Formula:
    • C15H13ClN4O2S2
    • Molecular Weight:
    • 380.9 g/mol
    Description
    WAY-181187 is a potent and selective 5-HT6 receptor agonist. WAY-181187 possesses high affinity binding (2.2 and 4.8 nM, respectively) at the human 5-HT6 receptor and profile as full receptor agonists (WAY-18118...
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  • WAY208466 dihydrochloride
    WAY208466 dihydrochloride
    • Cat. No.:
    • B1683083
    • CAS No.:
    • 1207064-61-6
    • Molecular Formula:
    • C17H20Cl2FN3O2S
    • Molecular Weight:
    • 420.3 g/mol
    Description
    WAY-208466 is a selective 5-HT6 receptor agonist (EC50 = 7.3 nM at the human 5-HT6 receptor). It has been shown to increase cortical GABA levels in rat frontal cortex, producing anxiolytic-like effects in vivo. ...
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